What is Aprotinin exactly?
Aprotinin (a small protein bovine pancreatic trypsin inhibitor (BPTI) or essential trypsin inhibitor of bovine pancreas) is an antifibrinolytic molecule that inhibits trypsin as well as related proteolytic proteins.
Aprotinin can also inhibit serine proteases, such as trypsin and chymotrypsin. (Ki = 0.06PM), chymotrypsin at 9.5 nM, and kallikrein at 0.8 nM). Aprotinin is a thrombin inhibitor, ranging from 0.1 to 0.8 mm, and trypsinogen (Ki > 2 uM). Aprotinin can also inhibit nNOS, iNOS competitively, and iNOS with Ki values of 50 and 78, respectively. Aprotinin is used widely as a protein purification instrument to stop proteases present within tissue samples from degrading the protein.
Aprotinin, a globular monomer of polypeptide monomers from bovine lungs, has a molecular weight of 6.5kDa.
Aprotinin is widely ...
